N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[(2-methoxyphenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C15H16N2O4S/c1-11(18)16-12-7-9-13(10-8-12)22(19,20)17-14-5-3-4-6-15(14)21-2/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: WPBSECKAKWJQLM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2OC
• Molecular Formula: C15H16N2O4S
• DSSTOX Substance ID: DTXSID90349915
• Molecular Weight: 320.4 g/mol
• CAS RN: 19838-01-8

Description

N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide, also known as Mecam, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Mecam is a white crystalline powder that is soluble in water, ethanol, and methanol.

Mechanism of Action

The mechanism of action of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in the inflammatory response. By inhibiting COX enzymes, N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide inhibits the activity of COX enzymes in a dose-dependent manner. In vivo studies have shown that N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide reduces inflammation and pain in animal models of arthritis. N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has also been shown to have a low toxicity profile, making it a potentially safe drug for human use.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide is its low toxicity profile, which makes it a potentially safe drug for human use. Another advantage is its relatively simple synthesis method, which makes it easy to produce in a laboratory setting. However, one of the limitations of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide is its limited solubility in organic solvents, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide. One direction is to further investigate its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Another direction is to study its potential as a drug delivery system. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide and its biochemical and physiological effects.

Synthesis Methods

The synthesis of N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide involves the reaction between 4-aminobenzenesulfonamide and 2-methoxybenzoyl chloride in the presence of a base. The resulting product is then treated with acetic anhydride to yield N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been extensively studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology. In medicine, N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. In biochemistry, N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been used as a probe to study the structure and function of proteins. In pharmacology, N-(4-{[(2-methoxyphenyl)amino]sulfonyl}phenyl)acetamide has been studied for its potential use as a drug delivery system.